Hexamethylphosphoramide
Overview
Description
Hexamethylphosphoramide (HMPA) is an aprotic organic solvent used in the synthesis of organic compounds . It’s also utilized as a solvent for polymers, a polymerization catalyst, a thermal stabilizer in polystyrene, and as a protectant from UV light degradation in polyvinyl and polyolefin resins . It is a colorless liquid with an aromatic odor .
Synthesis Analysis
HMPA is a versatile compound that finds numerous applications in organic synthesis . It is primarily used as a solvent due to its high boiling point and excellent solubility, making it ideal for dissolving polar compounds that are otherwise difficult to dissolve in common organic solvents . HMPA can dissolve a wide range of substances, including metal salts, inorganic acids, and even some polymers .Molecular Structure Analysis
HMPA is the oxide tris (dimethylamino)phosphine, P(NMe2)3 . The molecule has a tetrahedral core and a P=O bond that is highly polarized, with significant negative charge residing on the oxygen atom .Chemical Reactions Analysis
HMPA selectively solvates cations, accelerating otherwise slow SN2 reactions by generating more bare anions . It also acts as a powerful Lewis base, coordinating with metal ions and facilitating reactions that would otherwise be challenging to carry out .Physical And Chemical Properties Analysis
HMPA is a clear, colorless liquid with an aromatic, mild, amine-like odor . It has a chemical formula of C6H18N3OP and a molecular weight of 179.24 g/mol . It has a density of 1.03 g/cm3, a melting point of 7.20 °C, and a boiling point of 232.5 °C .Scientific Research Applications
Solvent for Organic and Inorganic Compounds
HMPA is highly polar, making it an excellent solvent for a variety of organic and inorganic compounds . It can dissolve salts, acids, bases, and even some polymers . This unique solvating ability has found applications in organic synthesis, where it is used as a reaction medium or a reagent .
Formation of Complexes with Metal Ions
One of the remarkable properties of HMPA is its ability to form complexes with metal ions . This property arises from the lone pair of electrons on the phosphorus atom, which can coordinate with metal cations . These complexes have been extensively studied and utilized in various fields, including catalysis, electrochemistry, and materials science .
Base Catalyst in Organic Transformations
In addition to its solvating properties, HMPA also acts as a strong base . The lone pair of electrons on the phosphorus atom can readily accept protons, making it a powerful proton acceptor . This property has been exploited in various reactions, such as deprotonation of acidic compounds or as a base catalyst in organic transformations .
Promoter in Chemical Synthesis
HMPA can serve as a promoter in the chemical synthesis of molecules, such as 3-arylated indenes . This enables efficient and facile direct arylation reactions .
Electrolyte in Li-O2 Batteries
The use of HMPA as an electrolyte in Li-O2 batteries has been shown to be effective in addressing some of the limitations observed in current Li-O2 batteries . It greatly improves their capacity, rate capability, and cycle life .
Applications in Pharmaceuticals and Organic Dyes
Phosphoramide, as an important framework of many biologically active molecules, has attracted widespread attention in recent decades . It is not only widely used in pharmaceuticals because of its excellent biological activities, but it also shows good performance in organic dyes .
Mechanism of Action
Target of Action
Hexamethylphosphoramide (HMPA) is a phosphoramide, an amide of phosphoric acid, with the formula [(CH3)2N]3PO . It is primarily used as a reagent in organic synthesis . The primary targets of HMPA are the oligomers of lithium bases such as butyllithium . It improves the selectivity of lithiation reactions by breaking up these oligomers .
Mode of Action
HMPA selectively solvates cations, which accelerates otherwise slow S_N2 reactions by generating more bare anions . The basic nitrogen centers in HMPA coordinate strongly to Li+ . This interaction with its targets results in changes that facilitate various chemical reactions.
Biochemical Pathways
It is known to play a role in the lithiation reactions, where it improves selectivity by breaking up the oligomers of lithium bases . It also accelerates S_N2 reactions by generating more bare anions .
Pharmacokinetics
It is known that hmpa is a clear, colorless liquid that is miscible with water and most organic liquids . This suggests that it may have good bioavailability due to its solubility.
Result of Action
The result of HMPA’s action is the facilitation of various chemical reactions. It is used as a reagent in organic synthesis, and its ability to selectively solvate cations and generate bare anions accelerates otherwise slow S_N2 reactions . This makes HMPA a valuable tool in the field of organic chemistry.
Action Environment
Environmental factors can influence the action, efficacy, and stability of HMPA. It is stable at normal temperatures and pressures . It is susceptible to formation of highly toxic and flammable phosphine gas in the presence of strong reducing agents such as hydrides . Partial oxidation by oxidizing agents may result in the release of toxic phosphorus oxides . Therefore, proper storage and handling are crucial to maintain its stability and prevent environmental contamination .
Safety and Hazards
Future Directions
HMPA is a specialty solvent for polymers, gases, and organometallic compounds . It improves the selectivity of lithiation reactions by breaking up the oligomers of lithium bases such as butyllithium . Future research and development may focus on exploring new applications of HMPA in organic synthesis .
properties
IUPAC Name |
N-[bis(dimethylamino)phosphoryl]-N-methylmethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H18N3OP/c1-7(2)11(10,8(3)4)9(5)6/h1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNOIPBMMFNIUFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)P(=O)(N(C)C)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H18N3OP | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6020694 | |
Record name | Hexamethylphosphoramide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6020694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Hexamethylphosphoramide is a clear colorless to light amber liquid with a spicy odor. (NTP, 1992), Clear, colorless liquid with an aromatic or mild, amine-like odor. [Note: A solid below 43 degrees F.]; [NIOSH], COLOURLESS MOBILE LIQUID., Clear, colorless to light amber liquid with an aromatic or mild, amine-like odor., Clear, colorless liquid with an aromatic or mild, amine-like odor. [Note: A solid below 43 °F.] | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Hexamethylphosphoric triamide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/412 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | HEXAMETHYL PHOSPHORAMIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/479 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Hexamethyl phosphoramide | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0321.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Boiling Point |
451 °F at 760 mmHg (NTP, 1992), 233 °C @ 760 MM HG, 232 °C, 451 °F | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2031 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | HEXAMETHYL PHOSPHORAMIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/479 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Hexamethyl phosphoramide | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0321.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Flash Point |
222 °F (NTP, 1992), NIOSH REL = lowest feasible conc. 222 °F, 105 °C, 220 °F | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Hexamethylphosphoric triamide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/412 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | HEXAMETHYL PHOSPHORAMIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/479 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Hexamethyl phosphoramide | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0321.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
greater than or equal to 100 mg/mL at 64 °F (NTP, 1992), MISCIBLE WITH WATER & WITH MOST ORG LIQ; IMMISCIBLE WITH HIGH-BOILING SATURATED HYDROCARBONS, Solubility in water: very good, Miscible | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2031 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | Hexamethyl phosphoramide | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0321.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
1.024 at 77 °F (NTP, 1992) - Denser than water; will sink, 1.03 @ 20 °C, Relative density (water = 1): 1.03, 1.024, 1.03 | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2031 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | HEXAMETHYL PHOSPHORAMIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/479 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Hexamethyl phosphoramide | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0321.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Density |
6.18 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 6.18 (Air= 1), Relative vapor density (air = 1): 6.18, 6.18 | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2031 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | HEXAMETHYL PHOSPHORAMIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/479 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Vapor Pressure |
0.07 mmHg at 77 °F (NTP, 1992), 0.03 [mmHg], 0.03 MM HG @ ROOM TEMP, Vapor pressure, Pa at 20 °C: 4, 0.03 mmHg | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16116 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Hexamethylphosphoric triamide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/412 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2031 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | HEXAMETHYL PHOSPHORAMIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/479 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
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Record name | Hexamethyl phosphoramide | |
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Product Name |
Hexamethylphosphoramide | |
Color/Form |
COLORLESS, MOBILE LIQUID, Clear, colorless liquid [Note: A solid below 43 degrees F]. | |
CAS RN |
680-31-9, 630-31-9 | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
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Record name | Hexamethylphosphoramide | |
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Record name | N,N,N',N',N'',N''-Hexamethylphosphorotriamide | |
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Record name | HEXAMETHYLPHOSPHORAMIDE | |
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Record name | HEXAMETHYLPHOSPHORAMIDE | |
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Record name | Phosphoric triamide, N,N,N',N',N'',N''-hexamethyl- | |
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Record name | Hexamethylphosphoramide | |
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Record name | Hexamethylphosphoric triamide | |
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Record name | HEXAMETHYLPHOSPHORAMIDE | |
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Record name | HEXAMETHYLPHOSPHORAMIDE | |
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Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
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Record name | HEXAMETHYL PHOSPHORAMIDE | |
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Record name | Phosphoric triamide, hexamethyl- | |
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Melting Point |
41 to 45 °F (NTP, 1992), FP: 5-7 °C, 7.2 °C, 43 °F | |
Record name | HEXAMETHYLPHOSPHORAMIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/16116 | |
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Record name | HEXAMETHYLPHOSPHORAMIDE | |
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Record name | HEXAMETHYLPHOSPHORIC TRIAMIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0162 | |
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Record name | HEXAMETHYL PHOSPHORAMIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/479 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
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Record name | Hexamethyl phosphoramide | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0321.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of HMPA?
A1: HMPA has the molecular formula C6H18N3OP and a molecular weight of 179.21 g/mol.
Q2: How does HMPA interact with metal ions?
A2: HMPA acts as a strong O-donor ligand, coordinating to metal ions through its oxygen atom. [, , , ] This interaction is evident in the formation of various solvates and adducts with metal halides, perchlorates, and other salts. [, , , ]
Q3: Does HMPA interact with organic molecules?
A3: Yes, HMPA can interact with organic molecules. For example, it forms a complex with the heteropolytungstate α-H4SiW12O40. [] This interaction is supported by electronic and IR spectra. []
Q4: How does HMPA affect the reactivity of metal complexes?
A4: HMPA can significantly influence the reactivity of metal complexes. For instance, it enhances the reactivity of samarium diiodide (SmI2), a common reducing agent. [] The HMPA-coordinated SmI2 complex, SmI2(hmpa)4, exhibits altered reactivity compared to the unsolvated SmI2. []
Q5: Is HMPA compatible with polystyrene?
A5: Yes, HMPA acts as a stabilizer against thermal degradation in polystyrene. []
Q6: How does HMPA perform as a solvent in different chemical reactions?
A6: HMPA exhibits excellent solvating properties for both polar and nonpolar compounds, making it a versatile solvent in organic synthesis. [, , , ] It facilitates reactions like Michael additions, cyclic enone synthesis, and nucleophilic substitutions. [, , ]
Q7: How does the presence of HMPA affect anionic polymerization reactions?
A7: HMPA influences the reactivity of anionic initiators like potassium tert-butylxanthate. [] Its presence can affect the rate of polymerization and the molecular weight distribution of the resulting polymers. [] The effect varies depending on the monomer and other reaction conditions. []
Q8: Does HMPA exhibit catalytic activity?
A8: Yes, HMPA acts as a catalyst in reversible-deactivation radical polymerization (RDRP) of methyl methacrylate (MMA) with alkyl iodide initiators. [] It accelerates the polymerization rate and allows for control over the molecular weight of the resulting PMMA. []
Q9: How does HMPA influence the mechanism of lithium diisopropylamide (LDA) mediated reactions?
A9: HMPA significantly affects the aggregation and solvation states of LDA, leading to diverse reaction pathways depending on the substrate and conditions. [] It can promote specific solvated dimeric or monomeric LDA species, impacting reaction outcomes. [, ]
Q10: Have computational methods been employed to study HMPA and its interactions?
A10: Yes, computational studies have provided valuable insights into the structure and reactivity of HMPA complexes. For example, ab initio calculations helped rationalize the change in ring size observed upon complexation of dibenzylamidolithium with HMPA. [] Additionally, molecular orbital bond index (MOBI) calculations revealed the significance of Li⋯HC interactions in stabilizing lithium complexes of dibenzylamide. []
Q11: How do structural modifications of HMPA affect its coordinating ability?
A11: While the provided research focuses primarily on HMPA itself, it highlights the importance of the phosphoryl group (P=O) in its coordination chemistry. [, ] Modifications to this group would likely impact its ability to bind to metal centers and alter its overall reactivity.
Q12: Can HMPA be used to improve the stability of other compounds?
A12: Yes, research shows HMPA can enhance the stability of emamectin benzoate insecticides when added to the formulation. [] This suggests its potential use as a stabilizing agent in various formulations.
Q13: Are there any safety concerns associated with HMPA?
A13: Yes, HMPA is classified as a potential human carcinogen based on animal studies. [, , ] It has been shown to induce nasal tumors in rats upon inhalation exposure. [] HMPA also causes various other toxic effects in animals, including lung damage, testicular atrophy, and damage to the olfactory epithelium. [] These findings underscore the importance of handling HMPA with extreme caution and using appropriate safety measures in laboratory and industrial settings.
Q14: How can HMPA be detected and quantified?
A14: HMPA can be detected and quantified using various spectroscopic techniques. Its complexation with metal ions often leads to characteristic changes in UV-Vis absorption spectra. [, ] Nuclear magnetic resonance (NMR) spectroscopy, particularly 31P NMR, provides valuable information on HMPA's coordination to metal centers and the exchange rates of such processes. [, ]
Q15: Is there information available regarding the environmental impact of HMPA?
A15: The provided research does not delve into the environmental impact or degradation pathways of HMPA. Given its potential toxicity, it is crucial to handle and dispose of HMPA responsibly to minimize potential environmental risks.
Q16: What solvents are commonly used for HMPA?
A16: HMPA is miscible with water and many organic solvents, including tetrahydrofuran (THF), diethyl ether, dichloromethane, and toluene. [, , ] Its wide solubility range contributes to its versatility as a solvent and reagent in various chemical processes.
Q17: What are some important resources for conducting research on HMPA?
A17: Important resources for HMPA research include:
- Spectroscopic techniques: UV-Vis, IR, and NMR spectroscopy are essential for characterizing HMPA complexes and studying reaction mechanisms. [, , , , ]
- X-ray crystallography: This technique provides detailed structural information on HMPA-containing compounds. [, , , , ]
- Computational chemistry software: Ab initio and DFT calculations can be used to study the electronic structure, bonding, and reactivity of HMPA complexes. []
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